Cas no 58349-29-4 (Uridine, 5'-azido-5-bromo-2',5'-dideoxy-)

Uridine, 5'-azido-5-bromo-2',5'-dideoxy- structure
58349-29-4 structure
Product Name:Uridine, 5'-azido-5-bromo-2',5'-dideoxy-
CAS No:58349-29-4
MF:C9H10BrN5O4
MW:332.110800266266
CID:342406
PubChem ID:3007132
Update Time:2025-04-19

Uridine, 5'-azido-5-bromo-2',5'-dideoxy- Chemical and Physical Properties

Names and Identifiers

    • Uridine, 5'-azido-5-bromo-2',5'-dideoxy-
    • 1-[(2R,4S,5R)-5-(azidomethyl)-4-hydroxyoxolan-2-yl]-5-bromopyrimidine-2,4-dione
    • 58349-29-4
    • 1-[(2R,4S,5R)-5-(azidomethyl)-4-hydroxy-tetrahydrofuran-2-yl]-5-bromo-pyrimidine-2,4-dione
    • AC1MHLJO
    • 1-(5-Azidomethyl-4-hydroxy-tetrahydro-furan-2-yl)-5-bromo-1H-pyrimidine-2,4-dione
    • DTXSID20388332
    • CHEMBL3272805
    • Inchi: 1S/C9H10BrN5O4/c10-4-3-15(9(18)13-8(4)17)7-1-5(16)6(19-7)2-12-14-11/h3,5-7,16H,1-2H2,(H,13,17,18)/t5-,6+,7+/m0/s1
    • InChI Key: ZJNGPEBPVORNBM-RRKCRQDMSA-N
    • SMILES: BrC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](CN=[N+]=[N-])O1)O)=O)=O

Computed Properties

  • Exact Mass: 330.9917
  • Monoisotopic Mass: 330.99162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 93.2Ų

Experimental Properties

  • PSA: 127.63

Uridine, 5'-azido-5-bromo-2',5'-dideoxy- Related Literature

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